ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate
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Overview
Description
Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate is a compound that belongs to the family of pyrazoles . Pyrazoles are simple doubly unsaturated five-membered heterocyclic aromatic ring molecules comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms .
Synthesis Analysis
The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A specific synthesis method for ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate is not mentioned in the search results.Molecular Structure Analysis
The molecular structure of pyrazoles, including ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, is characterized by a 5-membered ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms .Chemical Reactions Analysis
Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . A specific chemical reaction involving ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate is not mentioned in the search results.Physical And Chemical Properties Analysis
Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate is a white to cream or pale yellow solid . Its melting point is around 125–130°C .Scientific Research Applications
Medicinal Chemistry
Pyrazole derivatives have a wide range of applications in medicinal chemistry . They have been found to exhibit diverse biological activities, including roles as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Drug Discovery
The pyrazole moiety is frequently used as a scaffold in the synthesis of bioactive chemicals . Its versatility and the fascinating properties demonstrated by numerous pyrazole derivatives have driven a significant increase in interest in pyrazole chemistry .
Agrochemistry
In the field of agrochemistry, pyrazole derivatives are used due to their herbicidal properties . They can help control the growth of unwanted plants or weeds in agricultural fields.
Coordination Chemistry
Pyrazole derivatives play a significant role in coordination chemistry . They can act as ligands, binding to a central metal atom to form coordination compounds.
Organometallic Chemistry
In organometallic chemistry, pyrazole derivatives are used to synthesize various organometallic compounds . These compounds are used in a variety of applications, including catalysis and materials science.
Green Chemistry
The synthesis of pyrazole derivatives can be carried out using eco-friendly methods . For example, the use of resinous, nontoxic, thermally stable, and cost-effective Amberlyst-70 as a heterogeneous catalyst offers a simple reaction workup, presenting valuable eco-friendly attributes .
Safety and Hazards
Future Directions
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The goal of current research is to discuss the developments in synthetic techniques and biological activity related to pyrazole derivatives . The many pharmacological functions of the pyrazole moiety and different synthesis techniques are being explored .
Mechanism of Action
Target of Action
It is known that pyrazole derivatives, which include ethyl 3-methyl-1-phenyl-1h-pyrazole-4-carboxylate, often interact with various biological targets .
Mode of Action
It is known that pyrazole derivatives can undergo various reactions, including nucleophilic addition, intramolecular cyclization, elimination, and ultimately, [1,5]-h shift .
Biochemical Pathways
It is known that pyrazole derivatives can affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
It is known that pyrazole derivatives can have various biological effects, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Action Environment
It is known that the associations between pyrazole molecules can depend strongly on the type of solvent, as more polar protic solvents can divert the intermolecular interactions towards themselves, favoring the pyrazole-solvent hydrogen bonding rather than the formation of pyrazole-pyrazole clusters .
properties
IUPAC Name |
ethyl 3-methyl-1-phenylpyrazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-3-17-13(16)12-9-15(14-10(12)2)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUSYDQBISBQGTN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(N=C1C)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40549589 |
Source
|
Record name | Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40549589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
113502-46-8 |
Source
|
Record name | Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40549589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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